N-allyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-prop-2-enylacetamide
• InChI: InChI=1S/C14H14N2O2/c1-3-8-15-14(18)13(17)12-9(2)16-11-7-5-4-6-10(11)12/h3-7,16H,1,8H2,2H3,(H,15,18)
• InChI Key: VSQJEZQHNVTGKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)NCC=C
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

N-allyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, also known as AMPI, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of indole-based compounds and has been synthesized through various methods.

Scientific Research Applications

1. Ligand Binding and Biological Evaluation

The compound has been studied in the context of its ligand binding properties. For instance, it has been synthesized and evaluated as part of a series of indol-3-yl-oxoacetamides, which showed potential as potent and selective ligands for cannabinoid receptor type 2 (CB2). This suggests potential applications in areas where CB2 receptors are implicated, such as inflammation, pain, and cancer (Moldovan et al., 2017).

2. Synthesis and Chemical Properties

3. Antioxidant Properties

There's significant interest in the antioxidant properties of indole derivatives. Research has shown that certain N-(substituted phenyl)-2-(3-(hydroxyimino) methyl)-1H-indol-1-yl) acetamide derivatives exhibit considerable antioxidant activity. These findings indicate potential therapeutic applications, particularly in conditions where oxidative stress plays a role (Gopi & Dhanaraju, 2020).

4. Antidepressant and Sedative Drug Leads

Indole derivatives, including those related to N-allyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, have been isolated and evaluated for their potential as antidepressant and sedative drug leads. This suggests a significant potential in pharmaceutical applications, particularly in the treatment of mental health disorders (Ibrahim et al., 2017).

5. Anticancer Activity

Some derivatives of this compound have demonstrated potent anti-proliferative activity against human cancer cell lines, indicating its potential utility in the development of cancer therapeutics. For instance, specific derivatives have shown significant biological activity against cervical, breast, and liver cancer cell lines, making them candidates for further anticancer drug development (Hu et al., 2016).